3-(Diethylcarbamoyl)-2-fluoropropanoic acid
Overview
Description
3-(Diethylcarbamoyl)-2-fluoropropanoic acid, also known as DECFP, is an organic compound with a wide range of applications in science and research. It is a colorless, odorless, and slightly soluble solid in water. DECFP is used in a variety of laboratory experiments and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Organic Synthesis
3-(Diethylcarbamoyl)-2-fluoropropanoic acid: is utilized in organic synthesis, particularly in the preparation of boronic acid derivatives which are crucial intermediates in Suzuki coupling reactions . These reactions are pivotal for constructing carbon-carbon bonds, an essential process in the synthesis of complex organic molecules.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the synthesis of pharmaceuticals. Its fluorinated moiety can enhance the biological activity and metabolic stability of potential drug candidates .
Agricultural Chemistry
The compound’s derivatives are explored for their potential use in developing new agrochemicals. The diethylcarbamoyl group can be tailored to create compounds with specific activities against agricultural pests .
Material Science
Fluorinated organic compounds, such as 3-(Diethylcarbamoyl)-2-fluoropropanoic acid , are investigated for their applications in material science. They can impart properties like hydrophobicity and durability to polymeric materials .
Catalysis
This compound can be used to synthesize ligands for transition metal catalysts. Fluorinated ligands are known to influence the reactivity and selectivity of metal-catalyzed reactions .
Analytical Chemistry
As an analytical standard, 3-(Diethylcarbamoyl)-2-fluoropropanoic acid can be employed in chromatography to help identify and quantify similar compounds in complex mixtures .
Biochemistry Research
The compound’s role in biochemistry research includes the study of enzyme inhibition. By modifying specific functional groups, researchers can investigate the interaction between enzymes and substrates .
Environmental Science
Research in environmental science utilizes fluorinated compounds to understand their distribution and impact on ecosystems3-(Diethylcarbamoyl)-2-fluoropropanoic acid can serve as a model compound to study the environmental fate of fluorinated pollutants .
properties
IUPAC Name |
4-(diethylamino)-2-fluoro-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14FNO3/c1-3-10(4-2)7(11)5-6(9)8(12)13/h6H,3-5H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSFYYCCWFDIEBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CC(C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Diethylcarbamoyl)-2-fluoropropanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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